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Compound of Interest

Compound Name: 3-Ethoxy-4-nitroaniline

Cat. No.: B1600549

Abstract: This document provides a comprehensive guide to the safe handling, storage, and
emergency management of 3-Ethoxy-4-nitroaniline (CAS No. 116435-75-7). While specific
toxicological data for this isomer is limited, its structural classification as a nitroaniline
necessitates stringent safety protocols. This guide synthesizes data from analogous
compounds and established chemical safety principles to provide researchers, scientists, and
drug development professionals with a framework for minimizing exposure and mitigating risks.
The protocols herein are designed to be self-validating, emphasizing the causality behind each
safety measure to foster a deep-rooted culture of safety in the laboratory.

Section 1: Hazard Identification and Risk
Assessment

A thorough understanding of the potential hazards is the foundation of safe laboratory practice.
[1] 3-Ethoxy-4-nitroaniline belongs to the aromatic nitro compound family, a class of
chemicals known for its potential toxicity. The risk assessment for this compound is based on
data from closely related nitroaniline isomers, providing a robust, albeit inferred, safety profile.

Physicochemical Properties

A clear identification of the substance is the first step in any safety protocol.
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Property Value Source
Chemical Name 3-Ethoxy-4-nitroaniline [2][3]
CAS Number 116435-75-7 [31141[5]
Molecular Formula C8H10N203 [2][6]
Appearance Powder or liquid [6]

PQKLWSDPMIJHSY-
InChiKey [2]
UHFFFAOYSA-N

Toxicological Profile (Inferred)

Direct, comprehensive toxicological data for 3-Ethoxy-4-nitroaniline is not readily available.
Therefore, its hazard profile is extrapolated from well-documented analogs like p-nitroaniline
and other ethoxy-nitroaniline isomers.

o Acute Toxicity: Nitroanilines are generally classified as toxic if swallowed, in contact with
skin, or if inhaled.[7][8][9] The primary routes of occupational exposure are dermal contact
and inhalation of dust particles.[10]

e Organ Toxicity: Prolonged or repeated exposure to nitroanilines may cause damage to
organs, including the liver, kidney, heart, and blood.[7][11]

e lrritation: Isomers such as 4-Ethoxy-2-nitroaniline and 4-Ethoxy-3-nitroaniline are known to
cause serious eye and skin irritation, with the potential for respiratory irritation.[12][13]

o Environmental Hazard: These compounds are often harmful to aquatic life with long-lasting
effects, mandating that they are not released into the environment.[7][8][14]

GHS Hazard Classification (Anticipated)

Based on the available data for analogous compounds, the following GHS classification should
be assumed for all handling and storage procedures.
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Pictogram GHS Class Hazard Statement

H301+H311+H331: Toxic if
swallowed, in contact with skin
or if inhaled.[9]

Acute Toxicity 3 (Oral, Dermal,

Inhalation)

» o H373: May cause damage to
Specific Target Organ Toxicity
organs through prolonged or
(Repeated Exposure)
repeated exposure.[9]

H315: Causes skin irritation.
Skin Irritation 2, Eye Irritation 2 ~ H319: Causes serious eye
irritation.[4][12]

) Hazardous to the Aquatic H412: Harmful to aquatic life
No Pictogram ) ) ]
Environment with long lasting effects.[9]

Section 2: Engineering Controls & Personal
Protective Equipment (PPE)

Mitigating exposure requires a multi-layered approach, beginning with robust engineering
controls and followed by meticulous use of personal protective equipment. This strategy is best
understood through the hierarchy of controls.

The Hierarchy of Controls

The most effective safety strategies prioritize engineering solutions over reliance on personal
protective equipment. PPE is the final barrier between the researcher and the hazard.
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4 )

Hierarchy of Controls

Engineering Controls

(e.g., Fume Hood, Ventilation)

[More Effective

Administrative Controls
(e.g., SOPs, Training, Signage)

Less Effective

Personal Protective Equipment (PPE)

(e.g., Gloves, Goggles, Lab Coat)
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Spill Response Protocol

Assess the Spill
(Minor vs. Major)

Large, Uncontrolled,

Smdll, Controllable fiirs, @ i s

Minor Spill Major Spill

Evacuate Immediate Area Call 911 / EHS
Alert Personnel Evacuate Building if Necessary

Don Appropriate PPE

Contain Spill
(Use inert absorbent like sand)

Collect Residue
Place in labeled waste container

Clean Spill Area
(Use soap and water)

Click to download full resolution via product page

Caption: A workflow for responding to chemical spills in the laboratory.

Minor Spill Cleanup Steps:
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o Alert personnel in the immediate area and evacuate if necessary. [15]2. Wearing appropriate

PPE (respirator, gloves, goggles, lab coat), contain the spill with an inert absorbent material

like sand, earth, or vermiculite. [12]3. Carefully sweep or scoop the absorbed material into a

suitable, labeled container for hazardous waste disposal. Avoid creating dust. [16]4. Clean

the spill area thoroughly with soap and water. [17]5. Decontaminate all tools and launder

protective clothing. [12]

First Aid Measures

In case of any exposure, immediate action is required. Provide the Safety Data Sheet (SDS) to

responding medical personnel. [16]

Exposure Route

Inhalation

Immediate Action

Move the individual to fresh air
immediately. If breathing is difficult or has
stopped, provide artificial respiration.
Seek immediate medical attention. [13][16]

Skin Contact

Immediately remove all contaminated clothing.
Flush the affected skin with large amounts of
soap and water for at least 15 minutes. Seek
immediate medical attention. [13][16][17]

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, occasionally lifting
the upper and lower eyelids to ensure complete
irrigation. Seek immediate medical attention.
[13][16][17]

| Ingestion | Do NOT induce vomiting. Rinse the mouth with water. If the person is conscious,

give one glass of water to drink. Seek immediate medical attention. [16][18]|
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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